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Compound of Interest

2-(dimethylamino)benzene-1,4-
diol

Cat. No.: B2998426

Compound Name:

Essential Safety and Handling Guide for 2-
(dimethylamino)benzene-1,4-diol

Disclaimer: A specific Safety Data Sheet (SDS) for 2-(dimethylamino)benzene-1,4-diol (CAS
No. 50564-14-2) was not publicly available. The following guidance is based on the safety
profiles of structurally similar chemicals, including other dimethylamino-benzene derivatives
and benzene-1,4-diol (hydroquinone), as well as standard laboratory safety practices.
Researchers must conduct their own risk assessment and consult their institution's
Environmental Health & Safety (EHS) department before handling this chemical.

This guide provides essential procedural information for the safe handling, use, and disposal of
2-(dimethylamino)benzene-1,4-diol for researchers, scientists, and drug development
professionals.

Chemical and Physical Properties

Identifier Value

Chemical Name 2-(dimethylamino)benzene-1,4-diol
CAS Number 50564-14-2[1]

Molecular Formula CsH11NO2[2]

Molecular Weight 153.18 g/mol [1]
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Potential Hazard Identification

Based on analogous compounds, this chemical should be handled as a hazardous substance.
The primary potential hazards include irritation to the skin and eyes and possible toxicity if
inhaled or ingested.[3][4][5]

Hazard Type Description

) ] o May cause skin irritation.[4][5] Prolonged
Skin Corrosion/Irritation )
contact should be avoided.

Serious Eye Damage/Irritation May cause serious eye irritation.[3][4][5]

May be harmful if swallowed or inhaled.[6]
Acute Toxicity (Oral, Inhalation) Compounds with similar structures can cause

respiratory system irritation.[3]

Some related benzene-diol compounds are
Carcinogenicity/Mutagenicity suspected of causing genetic defects or cancer.
[5][7] This potential should be considered.

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure.[8] Always wear the
following equipment when handling this chemical.[4][7]
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Protection Type

Recommended Equipment

Specification

Eye & Face Protection

Safety Goggles & Face Shield

Must be worn at all times. Use
chemical safety goggles
conforming to EN166 (EU) or
OSHA 29 CFR 1910.133.[3] A
face shield is required when

there is a splash hazard.

Hand Protection

Chemical-Resistant Gloves

Wear disposable nitrile or
neoprene gloves. Inspect
gloves for integrity before use
and change them immediately

if contaminated.

Body Protection

Laboratory Coat & Apron

A full-buttoned laboratory coat
is required. For tasks with a
higher risk of splashes, a
chemical-resistant apron
should be worn over the lab
coat.[3]

Respiratory Protection

NIOSH-Approved Respirator

Required if handling the solid
outside of a fume hood or if
aerosolization is possible. Use
a respirator with an organic
vapor cartridge and a P100

particulate filter.[4]

Operational and Disposal Plans
Step-by-Step Handling Protocol

o Preparation: Before handling, ensure an eyewash station and safety shower are accessible

and operational.[3] Read all available safety information and prepare all necessary

equipment.

e Engineering Controls: All handling of 2-(dimethylamino)benzene-1,4-diol, including

weighing and solution preparation, must be conducted inside a certified chemical fume hood
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to prevent inhalation of dust or vapors.[7]

» Weighing & Transfer: Use non-sparking tools.[7][8] Handle the solid carefully to avoid
creating dust. If transferring solutions, use appropriate glassware and secondary
containment.

o Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[7][8] Wash hands thoroughly
with soap and water after handling the chemical, before breaks, and at the end of the
workday.[3]

» Decontamination: After use, decontaminate all surfaces, glassware, and equipment with an
appropriate solvent (e.g., 70% ethanol) and wash thoroughly. Remove and wash
contaminated clothing before reuse.[3]

First Aid Measures

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3]

Take off immediately all contaminated clothing.
) [7] Wash the affected area with plenty of soap
Skin Contact . .
and water for at least 15 minutes. If skin

irritation occurs, get medical advice.[3]

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
immediate medical attention.[3]
Do NOT induce vomiting.[7] Clean mouth with
) water and drink plenty of water afterwards. Call
Ingestion

a poison control center or doctor immediately for

treatment advice.[3]
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Step-by-Step Disposal Plan

Chemical waste must be managed as hazardous waste. Do not dispose of it down the drain.

» Waste Collection: Collect all waste containing 2-(dimethylamino)benzene-1,4-diol (solid
residue, contaminated consumables, and solutions) in a dedicated, properly sealed, and
compatible hazardous waste container.

o Labeling: Clearly label the waste container with "Hazardous Waste" and list all contents,
including the full chemical name "2-(dimethylamino)benzene-1,4-diol" and any solvents.

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure
satellite accumulation area, away from incompatible materials like strong oxidizing agents.[3]

o Disposal: Arrange for pickup and disposal through your institution's certified Environmental
Health & Safety (EHS) department. Dispose of contents and container to an approved waste
disposal plant.[3][7]

Workflow Visualization

The following diagram illustrates the essential workflow for safely handling 2-
(dimethylamino)benzene-1,4-diol from preparation through final disposal.

Phase 2: Handling Phase 3: Disposal

Use Engineering Controls Handle Chemical Store Waste in Arrange EHS Pickup
(Chemical Fume Hood) (Weigh, Transfer, React) Designated Area for Disposal

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 2-(dimethylamino)benzene-1,4-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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